N-[3-Iodo-5-(methanesulfonyl)phenyl]-2,4,6-trinitroaniline

• CAS No.: 62635-71-6
• Molecular Formula: C13H9IN4O8S
• Molecular Weight: 508.20 g/mol
• IUPAC Name: N-(3-iodo-5-methylsulfonylphenyl)-2,4,6-trinitroaniline
• InChI: InChI=1S/C13H9IN4O8S/c1-27(25,26)10-3-7(14)2-8(4-10)15-13-11(17(21)22)5-9(16(19)20)6-12(13)18(23)24/h2-6,15H,1H3
• InChI Key: IKMXWIGRCVMRFL-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC(=CC(=C1)NC2=C(C=C(C=C2[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])I

Description

N-[3-Iodo-5-(methanesulfonyl)phenyl]-2,4,6-trinitroaniline is a useful research compound. Its molecular formula is C13H9IN4O8S and its molecular weight is 508.20 g/mol. The purity is usually 95%.
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